Cas no 1601989-06-3 (2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol)

• Product Name: 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol
• CAS No: 1601989-06-3
• MF: C₆H₁₅NOS
• MW: 149.254400491714
• CID: 6148520
• PubChem ID: 116103536
• Update Time: 2025-05-20

2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol
• 1601989-06-3
• EN300-1853384

• Inchi： 1S/C6H15NOS/c1-9-3-2-6(4-7)5-8/h6,8H,2-5,7H2,1H3
• InChI Key： PBOOZZIXWPKOSU-UHFFFAOYSA-N
• SMILES： S(C)CCC(CO)CN

Computed Properties

• Exact Mass: 149.08743528g/mol
• Monoisotopic Mass: 149.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 61
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol

2-(Aminomethyl)-4-(methylsulfanyl)butan-1-ol: A Comprehensive Overview

2-(Aminomethyl)-4-(methylsulfanyl)butan-1-ol, also known by its CAS number 1601989-06-3, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines an amino group, a methylsulfanyl group, and a hydroxyl group. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical reactions. Recent studies have highlighted its potential in drug discovery, material science, and as a building block in organic synthesis.

The chemical structure of 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol consists of a four-carbon chain with substituents at the second and fourth positions. The amino group (-NH2) at the second carbon and the methylsulfanyl group (-SMe) at the fourth carbon provide this compound with unique electronic and steric properties. The hydroxyl group (-OH) at the first carbon further enhances its reactivity, making it a valuable intermediate in various synthetic pathways. Researchers have explored its ability to participate in nucleophilic substitutions, additions, and condensations, which are critical for its applications in organic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol. One notable approach involves the use of organocopper reagents in conjunction with aldehydes or ketones, followed by selective reductions to introduce the hydroxyl group. Another method employs enzymatic catalysis to achieve high enantioselectivity, which is crucial for its use in pharmaceutical applications. These methods not only improve yield but also reduce environmental impact, aligning with the principles of green chemistry.

In terms of physical properties, 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol exhibits a melting point of approximately -35°C and a boiling point around 155°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and ethanol. These properties make it suitable for use in both aqueous and organic reaction media, depending on the specific application.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, preliminary pharmacological studies suggest that it may possess anti-inflammatory and analgesic effects, making it a promising candidate for drug development.

In the field of material science, this compound has shown potential as a precursor for synthesizing advanced materials such as polymers and nanoparticles. Its ability to form stable bonds with metal ions has led to its use in creating metallopolymers with enhanced mechanical and thermal properties. Furthermore, its sulfur-containing group enables it to act as a ligand in coordination chemistry, opening avenues for applications in catalysis and sensor technology.

One of the most exciting developments involving 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol is its role in drug delivery systems. Researchers have explored its ability to form amphiphilic molecules that can encapsulate drugs and deliver them to specific targets within the body. This targeted delivery system not only enhances therapeutic efficacy but also reduces side effects associated with conventional drug delivery methods.

The toxicological profile of this compound has also been extensively studied to ensure its safety for human use. Acute toxicity studies indicate that it has a low toxicity profile when administered at therapeutic doses. Chronic toxicity studies are currently underway to evaluate long-term effects, particularly focusing on potential hepatotoxicity or nephrotoxicity.

In conclusion, 2-(aminomethyl)-4-(methylsulfanyl)butan-1-ol (CAS No: 1601989-06-3) is a multifaceted compound with immense potential across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methods and biological applications, positions it as a key player in modern chemistry and pharmacology. As research continues to uncover new applications and optimize its properties, this compound is poised to make significant contributions to both academic and industrial sectors.